Cas no 2034314-82-2 (3-[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034314-82-2
• MF: C₁₃H₁₃ClN₂O₅S
• MW: 344.770721197128
• CID: 5550617
• Update Time: 2025-05-19

3-[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C13H13ClN2O5S/c14-10-3-1-2-4-11(10)22(19,20)15-6-5-9(7-15)16-12(17)8-21-13(16)18/h1-4,9H,5-8H2
• InChI Key： PJIHUZMGUYIXMZ-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(S(C3=CC=CC=C3Cl)(=O)=O)C2)C1=O

Additional information on 3-[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

Compound CAS No 2034314-82-2: 3-[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

The compound with CAS No 2034314-82-2, known as 3-[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione, is a highly specialized chemical entity with significant potential in the field of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and chemical synthesis.

Structural Insights and Chemical Properties

The molecular structure of 3-[1-(2-chlorophenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione is characterized by a pyrrolidine ring substituted with a sulfonyl group attached to a 2-chlorophenyl moiety. The oxazolidine ring system further enhances the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic structures in modulating biological activities and chemical reactivity.

Applications in Pharmaceutical Research

Recent advancements in medicinal chemistry have underscored the potential of this compound as a precursor for drug development. Its ability to act as a bioisostere or a scaffold for complex molecules makes it invaluable in the design of novel therapeutic agents. For instance, researchers have explored its role in creating inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases.

Synthesis and Optimization

The synthesis of CAS No 2034314-82-2 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent breakthroughs in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are critical for pharmacological studies. These advancements have significantly improved the efficiency and scalability of the synthesis process.

Toxicological Studies and Safety Assessments

Comprehensive toxicological evaluations have been conducted to assess the safety profile of this compound. Initial findings suggest that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further preclinical testing. Ongoing studies are focusing on its long-term effects and potential for bioaccumulation.

Future Prospects and Research Directions

The future of CAS No 2034314-82-2 lies in its application as a versatile building block for complex molecules with tailored functionalities. Researchers are actively exploring its use in creating advanced materials for drug delivery systems and biocompatible polymers. Additionally, its role in green chemistry initiatives is being investigated to promote sustainable chemical practices.